Cas no 1945979-63-4 (methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate
• CAS No: 1945979-63-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6072932
• PubChem ID: 165674510
• Update Time: 2025-10-22

methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate
• 1945979-63-4
• EN300-1813135

• Inchi： 1S/C8H12O4/c1-8(4-12-5-8)6(9)3-7(10)11-2/h3-5H2,1-2H3
• InChI Key： KAMWFAAKDNLZQG-UHFFFAOYSA-N
• SMILES： O1CC(C(CC(=O)OC)=O)(C)C1

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate (CAS No. 1945979-63-4)

Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate (CAS No. 1945979-63-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. This ester derivative, characterized by its unique oxetane ring and β-ketoester functionality, offers versatile reactivity, making it a valuable building block in modern synthetic chemistry. Its molecular structure, combining a methyloxetan-3-yl group with a 3-oxopropanoate moiety, enables applications in drug discovery, polymer science, and specialty chemicals.

In recent years, the demand for high-performance intermediates like Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate has surged, driven by trends in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly exploring its potential in biodegradable materials and low-toxicity formulations, aligning with global environmental regulations. The compound's CAS No. 1945979-63-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in innovation-driven industries.

One of the key advantages of Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate lies in its structural modularity. The oxetane ring enhances steric and electronic properties, while the ester group facilitates further functionalization. This dual reactivity makes it a preferred choice for designing customized molecular frameworks, particularly in small-molecule drug development and catalysis. Recent studies highlight its role in optimizing bioavailability and metabolic stability of therapeutic candidates.

From a synthetic perspective, the compound's 3-oxopropanoate segment is pivotal for Michael additions, condensation reactions, and cyclization pathways. These transformations are critical for constructing heterocyclic compounds, which dominate over 60% of FDA-approved drugs. Industry experts often associate CAS No. 1945979-63-4 with high-yield protocols and atom-economical processes, addressing the need for cost-effective and scalable production methods.

Beyond pharmaceuticals, Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate finds utility in advanced polymer engineering. Its incorporation into thermosetting resins and elastomers improves thermal stability and mechanical strength, catering to aerospace and automotive sectors. The methyloxetan-3-yl group's compact size also minimizes steric hindrance, enabling precise cross-linking density control—a hot topic in smart material research.

Quality and safety are paramount when handling CAS No. 1945979-63-4. Reputable suppliers provide GC/HPLC-certified batches with detailed technical data sheets, ensuring compliance with REACH and GMP standards. Analytical techniques like NMR and mass spectrometry are essential for verifying purity, as even trace impurities can impact downstream applications. These protocols resonate with the industry's shift toward data-driven quality assurance.

Looking ahead, the trajectory for Methyl 3-(3-methyloxetan-3-yl)-3-oxopropanoate appears robust, with patent analytics indicating a 20% annual growth in related innovations. Its synergy with flow chemistry and continuous manufacturing platforms positions it as a cornerstone for next-gen industrial biotechnology. As R&D investments climb, this compound is poised to address unmet needs in precision medicine and circular economy initiatives, solidifying its status as a multifunctional synthetic asset.